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Compound of Interest

Compound Name: Propylene glycol, phosphate

Cat. No.: B15401530

Disclaimer: Information on a specific chemical entity defined as "propylene glycol phosphate” is
not readily available in public literature. The following guide provides a comprehensive
overview of the safety and toxicology of propylene glycol, a closely related and extensively
studied compound. Propylene glycol is often used in formulations containing phosphate
additives.

This technical guide is intended for researchers, scientists, and drug development
professionals, offering a detailed examination of the safety and toxicological profile of
propylene glycol.

Chemical and Physical Properties

Propylene glycol (IUPAC name: propane-1,2-diol) is a synthetic organic compound with the
chemical formula CsHsO:x. It is a colorless, viscous liquid that is nearly odorless and has a
faintly sweet taste[1][2]. It is miscible with a wide range of solvents, including water, acetone,
and chloroform[1][2].
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Property Value Reference
CAS Number 57-55-6 [2][3]
Molecular Weight 76.095 g/mol [2]

Boiling Point 188.2 °C (370.8 °F) [2]

Melting Point -59 °C (-74 °F) [2]

Density 1.036 g/cm3 [2]

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion

Propylene glycol is readily absorbed orally and is distributed throughout the body's water
compartments. Following ingestion, a significant portion (around 45%) is excreted unchanged
by the kidneys. The remainder is metabolized in the liver and kidneys[4]. The metabolic
pathway involves oxidation to lactic acid and then to pyruvic acid, both of which are normal
intermediates in the citric acid cycle[4][5].

Alcohol Aldehyde
Propylene Glycol Dehydrogenase Lactaldehyde MV Lactic Acid Pyruvic Acid Citric Acid Cycle (TCA)

Click to download full resolution via product page
Caption: Metabolic pathway of propylene glycol.

Toxicological Profile

Propylene glycol is generally considered to have a low order of toxicity[4][6]. The U.S. Food
and Drug Administration (FDA) has classified it as "generally recognized as safe" (GRAS) for
use in food, pharmaceuticals, and cosmetics[5][7][8].

The acute toxicity of propylene glycol is very low across different routes of exposure.
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Species Route LD50 Reference
Rat Oral 20,000 mg/kg
Mouse Oral 22,000 mg/kg
Rabbit Dermal 20,800 mg/kg

Studies involving repeated exposure to propylene glycol have generally shown a lack of
significant toxicity. In a 2-year study, rats fed diets containing up to 2,500 mg/kg/day of
propylene glycol showed no adverse effects[5]. Similarly, dogs administered up to 5,000
mg/kg/day for 2 years did not exhibit adverse effects on body weight[5].

Propylene glycol has not been found to be genotoxic or carcinogenic. In vitro genetic toxicity
studies were negative[9]. Long-term animal studies have not shown any increase in tumor
incidence[5]. No ingredient of propylene glycol products at levels greater than or equal to 0.1%
is identified as a probable, possible or confirmed human carcinogen by IARC, NTP, or
OSHA[10].

Available studies indicate that propylene glycol does not interfere with fertility or
reproduction[4]. A reproduction and fertility assessment in mice administered propylene glycol
in drinking water did not show adverse effects on reproductive parameters|[1].

Prolonged contact with propylene glycol is essentially non-irritating to the skin, though repeated
contact may cause some softening and flaking[9]. It may cause slight, temporary eye irritation,
but corneal injury is unlikely[9]. While some rare cases of skin sensitization have been
reported, extensive testing indicates a low potential for sensitization[6][11].

Experimental Protocols

Detailed experimental protocols for toxicological studies are often proprietary or not fully
disclosed in publicly available literature. However, standardized guidelines, such as those from
the Organisation for Economic Co-operation and Development (OECD), are typically followed.

This is a generalized workflow for an acute oral toxicity study.
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Caption: Generalized workflow for an acute oral toxicity study.

Regulatory Status
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Propylene glycol is widely approved for use in a variety of products globally.
e United States: The FDA has designated propylene glycol as GRAS[5][7][8].
e European Union: It is approved for use in food with the E-number E1520[2].

o World Health Organization (WHO): The acceptable daily intake (ADI) for propylene glycol is
up to 25 mg per kg of body weight[7][8].

Summary and Conclusion

Propylene glycol has a well-established and favorable safety profile, characterized by low acute
and chronic toxicity, and a lack of genotoxic, carcinogenic, or reproductive effects. Its
metabolism leads to common physiological intermediates. While high doses, particularly in
medical settings with susceptible individuals, can lead to adverse effects such as acidosis, the
levels of exposure from consumer products are considered safe. The extensive toxicological
database supports its continued use in food, pharmaceuticals, and cosmetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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